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Compound of Interest

Compound Name: 7-Butyloxepan-2-one

CAS No.: 5579-78-2

Cat. No.: B1196112 Get Quote

-Decalactone, Epsilon-decalactone, 6-butylhexan-6-olide.

Abstract & Scientific Rationale
While

-decalactone (5-membered ring) and

-decalactone (6-membered ring) are ubiquitous insect pheromones (e.g., in Scarabaeidae and
Lepidoptera), the 7-membered ring analog, 7-butyloxepan-2-one, occupies a critical niche in
modern pheromone research.[1]

Its application is twofold:

Olfactory Structure-Activity Relationship (SAR) Probe: It is used to challenge Pheromone

Binding Proteins (PBPs) and Olfactory Receptors (ORs) to determine the steric limits of

ligand binding pockets. If an insect responds to the

- and

- forms but not the

- form, researchers can map the volumetric constraints of the receptor.

Biodegradable Dispenser Matrix: Through Ring-Opening Polymerization (ROP), 7-
butyloxepan-2-one yields poly(
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-decalactone), a biodegradable, hydrophobic polymer used to encapsulate volatile
pheromones for controlled, zero-order release in field mating disruption.

Chemical Properties & Handling[2]
Purity Requirement: >98% (GC grade) is required for electrophysiology to avoid false

positives from

-lactone impurities.

Chirality: The molecule possesses a chiral center at C7.[2] Most commercial sources are

racemic. For precise SAR studies, enantioselective synthesis or chiral HPLC separation is

required to isolate (R)- and (S)- enantiomers.

Stability: Hydrolytically stable in neutral pH but susceptible to ring-opening in basic

conditions. Store at 4°C under Argon.

Property Value Relevance to Protocol

Molecular Weight 170.25 g/mol
Matches volatility profile of

common moth pheromones.

Boiling Point ~270°C
High persistence; suitable for

long-duration field lures.

LogP ~2.9 (Est.)
Lipophilic; crosses antennal

sensilla lymph efficiently.

Odor Profile Herbal, Spicy, Fruity

Potential kairomone for

frugivorous pests (e.g.,

Drosophila).

Application I: Olfactory Receptor Deorphanization
(SAR Studies)
Objective: To determine the "tuning width" of lactone receptors in target insects (e.g., Popillia

japonica, Osmoderma eremita).
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Mechanistic Insight
Insect olfactory receptors often exhibit "promiscuity" within a chemical class. By presenting the

7-membered ring (

) alongside the natural 5- (

) and 6- (

) membered pheromones, researchers can define the steric cutoff of the receptor's binding
pocket.

Protocol: Single Sensillum Recording (SSR)
Scope: Electrophysiological recording from individual trichoid sensilla.

Materials
Stimulus: 7-butyloxepan-2-one (diluted in Hexane).

Controls: Hexane (Solvent blank),

-decalactone (Positive control).

Equipment: Tungsten microelectrodes, AC/DC amplifier (e.g., Syntech IDAC), Humidified air

delivery system.

Workflow
Preparation: Mount the insect (immobilized) under the microscope. Ground the reference

electrode in the eye or hemolymph.

Mapping: Locate pheromone-sensitive sensilla using the known pheromone (

-decalactone).

Challenge:

Apply a 0.5-second puff of air containing 7-butyloxepan-2-one (10 µg on filter paper).

Record the spike frequency (action potentials/sec) for 2 seconds post-stimulus.
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Analysis: Compare the response profile.

Strong Response: Receptor has a large, flexible pocket (broad tuning).

No Response: Receptor is sterically constrained to 5- or 6-membered rings (narrow

tuning).

Receptor Logic
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Figure 1: Decision logic for using 7-butyloxepan-2-one to map olfactory receptor specificity.

Application II: Sustainable Pheromone Dispenser
Engineering
Objective: Synthesize Poly(
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-decalactone) (PEDL) matrices to encapsulate volatile pheromones for mating disruption.
Rationale: Unlike standard paraffin or rubber septa, PEDL is a "green" polymer derived from
the monomer itself. It degrades into non-toxic hydroxy acids, making it ideal for agricultural use.

Protocol: Ring-Opening Polymerization (ROP) for Matrix
Formulation
Note: This protocol converts the "topic molecule" into a functional delivery device.

Materials
Monomer: 7-butyloxepan-2-one (dried over CaH

).

Catalyst: Tin(II) 2-ethylhexanoate (Sn(Oct)

).

Initiator: Benzyl alcohol.

Active Ingredient (AI): The target insect pheromone (e.g., Z-7-dodecenyl acetate).

Step-by-Step Methodology
Polymerization:

In a glovebox (inert atmosphere), mix 7-butyloxepan-2-one (Monomer) with Sn(Oct)

(0.1 mol%) and Benzyl alcohol (1 mol%).

Heat to 110°C for 24 hours.

Result: A viscous, amorphous polymer (Poly-

-decalactone).

Loading (Co-solvent Method):

Dissolve the resulting polymer in Dichloromethane (DCM).
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Add the Active Ingredient (Pheromone) at a 10:1 Polymer:Pheromone ratio.

Stir until homogenous.

Casting/Forming:

Cast the solution into molds (e.g., hollow fibers or beads).

Evaporate the DCM solvent under vacuum.

Field Deployment:

The resulting elastomeric bead releases the pheromone via diffusion through the polymer

matrix. The degradation of the poly-lactone backbone over 3-6 months ensures zero-order

release kinetics (steady state), preventing the "burst effect" common in rubber septa.
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Figure 2: Workflow for converting 7-butyloxepan-2-one into a biodegradable pheromone

delivery matrix.

Behavioral Assays: Kairomone Potential
While not a primary sex pheromone for major pests, 7-butyloxepan-2-one exhibits

"fruity/spicy" notes attractive to generalist frugivores (e.g., Drosophila suzukii, Carpophilus

beetles).
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Protocol: Y-Tube Olfactometer
Airflow: 0.5 L/min, filtered and humidified.

Arms:

Arm A: 10 µg 7-butyloxepan-2-one on filter paper.

Arm B: Solvent control.

Bioassay: Release 20 starved adults (one at a time) at the downwind end.

Scoring: Record choice if the insect crosses the decision line and stays for >15 seconds.

Statistical Validation: Use a Chi-square test to determine significant attraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1196112?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

